Cas no 1172042-01-1 (4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine)
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- [2-(2-methoxy-5-methylanilino)-1,3-thiazol-4-yl]-(4-methylsulfonylpiperazin-1-yl)methanone
- 4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine
- VU0643308-1
- AKOS024508597
- F5448-0719
- 1172042-01-1
- (2-((2-methoxy-5-methylphenyl)amino)thiazol-4-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone
-
- Inchi: 1S/C17H22N4O4S2/c1-12-4-5-15(25-2)13(10-12)18-17-19-14(11-26-17)16(22)20-6-8-21(9-7-20)27(3,23)24/h4-5,10-11H,6-9H2,1-3H3,(H,18,19)
- InChI Key: ONJDJVATHWPMIV-UHFFFAOYSA-N
- SMILES: C(C1=CSC(NC2=CC(C)=CC=C2OC)=N1)(N1CCN(S(C)(=O)=O)CC1)=O
Computed Properties
- Exact Mass: 410.10824754g/mol
- Monoisotopic Mass: 410.10824754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 129Ų
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5448-0719-2μmol |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0719-5μmol |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0719-10μmol |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0719-20μmol |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0719-1mg |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0719-2mg |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0719-3mg |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0719-4mg |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0719-5mg |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0719-10mg |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine |
1172042-01-1 | 10mg |
$79.0 | 2023-09-10 |
4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine
Introduction to 4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine and Its Significance in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine, with the CAS number 1172042-01-1, has garnered significant attention due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological relevance. The intricate architecture of this molecule, featuring a thiazole core and functionalized aromatic rings, makes it a promising candidate for further investigation in drug discovery.
The thiazole scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its presence in numerous bioactive compounds. Its ability to interact with biological targets such as enzymes and receptors has been leveraged in the design of drugs targeting various diseases. In particular, the presence of a piperazine moiety in this compound adds to its complexity and potential for modulating biological pathways. Piperazine derivatives are known for their role in central nervous system (CNS) drugs, antihistamines, and antimicrobial agents.
The specific substitution pattern in 4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine, including the methanesulfonyl group and the aromatic ring with methoxy and methyl substituents, contributes to its unique chemical and biological properties. These substituents not only influence the electronic distribution within the molecule but also affect its solubility, stability, and interactions with biological targets. The combination of these features makes this compound an intriguing subject for further research.
In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). Thiazole derivatives have shown promise in this area due to their ability to disrupt PPIs by binding to specific residues within the interacting proteins. The N-(2-methoxy-5-methylphenyl) part of the molecule suggests potential interactions with aromatic residues or hydrophobic pockets in protein targets, which could be exploited for therapeutic purposes.
The synthesis of 4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the methanesulfonyl group at the piperazine ring is a critical step that defines the pharmacological profile of the compound. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for further biological evaluation.
The biological activity of this compound has been preliminarily explored in several in vitro assays. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The presence of both hydrophilic and hydrophobic regions in its structure allows it to interact with a variety of biological targets, making it a versatile candidate for drug development. Further investigations are warranted to elucidate its mechanism of action and potential therapeutic applications.
The development of novel drug candidates is often accompanied by structural optimization to enhance potency, selectivity, and pharmacokinetic properties. Computational methods such as molecular docking and virtual screening have been utilized to predict the binding modes of this compound with potential targets. These computational approaches provide valuable insights into how the molecule interacts with biological systems at an atomic level, guiding experimental design and optimization efforts.
The significance of heterocyclic compounds like thiazoles in medicinal chemistry cannot be overstated. They form the backbone of numerous FDA-approved drugs due to their diverse biological activities and favorable pharmacokinetic profiles. The unique combination of structural features in 4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine, including the thiazole ring, piperazine moiety, and aromatic substituents, positions it as a promising candidate for future drug development efforts.
In conclusion, 4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine, identified by CAS number 1172042-01-1, represents an exciting avenue for research in chemical biology and drug discovery. Its complex structure and functional groups make it a versatile molecule with potential applications across multiple therapeutic areas. Continued investigation into its biological activity and pharmacological properties will likely yield valuable insights into its therapeutic potential.
1172042-01-1 (4-(4-methanesulfonylpiperazine-1-carbonyl)-N-(2-methoxy-5-methylphenyl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)